Cas no 92675-57-5 (4-Methoxy-6-methylpyrimidine-2-carbaldehyde)

• Product Name: 4-Methoxy-6-methylpyrimidine-2-carbaldehyde
• CAS No: 92675-57-5
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 1092365
• PubChem ID: 13258427
• Update Time: 2025-06-08

4-Methoxy-6-methylpyrimidine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-6-methylpyrimidine-2-carbaldehyde
• 92675-57-5
• SB56699

• Inchi： 1S/C7H8N2O2/c1-5-3-7(11-2)9-6(4-10)8-5/h3-4H,1-2H3
• InChI Key： TWPNLDYHOSMRLY-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)=NC(C=O)=N1

Computed Properties

• Exact Mass: 152.058577502g/mol
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.1Ų

Additional information on 4-Methoxy-6-methylpyrimidine-2-carbaldehyde

Comprehensive Analysis of 4-Methoxy-6-methylpyrimidine-2-carbaldehyde (CAS No. 92675-57-5): Properties, Applications, and Industry Trends

4-Methoxy-6-methylpyrimidine-2-carbaldehyde (CAS No. 92675-57-5) is a specialized organic compound belonging to the pyrimidine family, a heterocyclic aromatic ring system widely recognized for its significance in pharmaceuticals, agrochemicals, and material science. This compound features a methoxy group at the 4-position and a methyl group at the 6-position, with a formyl (carbaldehyde) functional group at the 2-position, making it a versatile intermediate for synthetic applications. Its molecular formula is C₇H₈N₂O₂, and it exhibits unique physicochemical properties that cater to advanced research and industrial needs.

In recent years, the demand for pyrimidine derivatives like 4-Methoxy-6-methylpyrimidine-2-carbaldehyde has surged due to their role in drug discovery and development. Researchers are particularly interested in its potential as a building block for antiviral and anticancer agents, aligning with global health trends such as the search for novel small-molecule therapeutics. The compound’s aldehyde functionality allows for further derivatization, enabling the creation of Schiff bases or hydrazones, which are pivotal in medicinal chemistry.

From an industrial perspective, CAS No. 92675-57-5 is valued for its applications in fine chemical synthesis and catalysis. Its structural motifs are frequently employed in the design of ligands for transition-metal catalysts, which are critical for sustainable chemical processes like green chemistry and C-H activation. These applications resonate with the growing emphasis on environmentally friendly synthesis methods, a hot topic in academic and industrial circles.

The compound’s stability under various conditions makes it suitable for high-throughput screening (HTS) in pharmaceutical research. With the rise of AI-driven drug discovery, 4-Methoxy-6-methylpyrimidine-2-carbaldehyde has garnered attention as a candidate for virtual screening libraries. Its molecular weight (152.15 g/mol) and lipophilicity align well with the Lipinski’s Rule of Five, a key metric in bioavailability prediction.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly used to characterize 92675-57-5, ensuring purity and consistency for research applications. The compound’s UV-Vis absorption profile also makes it relevant in photocatalysis studies, another trending area in materials science.

In summary, 4-Methoxy-6-methylpyrimidine-2-carbaldehyde (CAS No. 92675-57-5) is a multifaceted compound with broad utility in drug development, catalysis, and material innovation. Its alignment with contemporary scientific priorities—such as sustainable chemistry, precision medicine, and computational chemistry—ensures its continued relevance in cutting-edge research. As industries increasingly prioritize efficiency and sustainability, this compound is poised to play a pivotal role in future breakthroughs.